N-[2-(2-fluorophenyl)ethyl]-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide

• IUPAC Name: N-[2-(2-fluorophenyl)ethyl]-7-propan-2-yl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide
• InChI: InChI=1S/C17H18FN5O/c1-11(2)15-9-14(22-17-20-10-21-23(15)17)16(24)19-8-7-12-5-3-4-6-13(12)18/h3-6,9-11H,7-8H2,1-2H3,(H,19,24)
• InChI Key: QPPCLRPEHIPLPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC2=NC=NN12)C(=O)NCCC3=CC=CC=C3F
• Molecular Formula: C17H18FN5O
• Molecular Weight: 327.36 g/mol

Description

N-[2-(2-fluorophenyl)ethyl]-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidine derivatives. These compounds have garnered interest due to their potential biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidine derivatives is typically achieved through regioselective synthesis processes. A study by Massari et al. (2017) outlines a one-step procedure for synthesizing various [1,2,4]triazolo[1,5-a]pyrimidines, demonstrating the versatility and efficiency of the synthesis methods for this class of compounds (Massari et al., 2017).

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidine derivatives, including our compound of interest, typically features a triazole ring fused to a pyrimidine ring. Liu et al. (2016) provided insights into the crystal structure of a related compound, highlighting the structural intricacies of these molecules (Liu et al., 2016).

Chemical Reactions and Properties

These compounds are known for their reactivity and potential as intermediates in the synthesis of various biologically active compounds. The study by Castillo et al. (2018) discusses the use of [1,2,4]triazolo[1,5-a]pyrimidines as intermediates for preparing functional fluorophores (Castillo et al., 2018).

Physical Properties Analysis

The physical properties of these compounds, such as melting point, solubility, and stability, are crucial for their handling and application in various processes. The study by Khaligh et al. (2020) on the synthesis of related compounds provides insights into their physical properties, emphasizing the importance of factors like solubility and thermal stability (Khaligh et al., 2020).

Chemical Properties Analysis

The chemical properties of N-[2-(2-fluorophenyl)ethyl]-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide, such as reactivity, functional groups, and chemical stability, are influenced by its molecular structure. The work of Gomha et al. (2017) on the synthesis of a related compound provides a basis for understanding the chemical behavior of these molecules (Gomha et al., 2017).